Cas no 52758-56-2 (1H-Indene-1-carboxylicacid, 5-chloro-6-cyclohexyl-2,3-dihydro-)

• Product Name: 1H-Indene-1-carboxylicacid, 5-chloro-6-cyclohexyl-2,3-dihydro-
• CAS No: 52758-56-2
• MF: C₁₆H₁₉ClO₂
• MW: 278.773864030838
• CID: 384389
• PubChem ID: 21484473
• Update Time: 2025-04-19

1H-Indene-1-carboxylicacid, 5-chloro-6-cyclohexyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylicacid, 5-chloro-6-cyclohexyl-2,3-dihydro-
• TAI 802
• 5-chloro-6-cyclohexyl-2,3-dihydro-1H-indene-1-carboxylic acid
• DTXSID10614571
• SCHEMBL11677122
• 5-chloro-6-cyclohexyl-1-indanecarboxylic acid
• XJQHZLSYWHBXNT-UHFFFAOYSA-N
• 52758-56-2

• Inchi： 1S/C16H19ClO2/c17-15-8-11-6-7-12(16(18)19)13(11)9-14(15)10-4-2-1-3-5-10/h8-10,12H,1-7H2,(H,18,19)
• InChI Key： XJQHZLSYWHBXNT-UHFFFAOYSA-N
• SMILES： ClC1=CC2CCC(C(=O)O)C=2C=C1C1CCCCC1

Computed Properties

• Exact Mass: 278.10747
• Monoisotopic Mass: 278.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3